Cas no 138732-32-8 (Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate)

• Product Name: Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate
• CAS No: 138732-32-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD29037329
• CID: 4596158
• PubChem ID: 121006118
• Update Time: 2025-10-29

Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate
• t-butyl 3-(hydroxymethyl)bicyclo(1.1.1)pentane-1-carboxylate
• t-Butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate
• SY324243
• EN300-8985260
• 1,1-Dimethylethyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(hydroxymethyl)-,1,1-dimethylethyl ester
• tert-butyl3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate
• 138732-32-8
• DTXSID101153910
• CS-0078540
• BS-42958
• 1-Boc-3-(hydroxymethyl)bicyclo[1.1.1]pentane
• MFCD29037329
• EN300-27700826
• P21085
• SCHEMBL26244277
• Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate

• MDL： MFCD29037329
• Inchi： 1S/C11H18O3/c1-9(2,3)14-8(13)11-4-10(5-11,6-11)7-12/h12H,4-7H2,1-3H3
• InChI Key： WFLHKGILXGAQKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC(CO)(C1)C2)=O

Computed Properties

• Exact Mass: 198.125594432 g/mol
• Monoisotopic Mass: 198.125594432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5
• Molecular Weight: 198.26

Additional information on Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate

Introduction to Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate (CAS No. 138732-32-8)

Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate, a compound with the chemical identifier CAS No. 138732-32-8, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of bicyclic esters, characterized by its unique structural framework and potential biological activities. The presence of both a hydroxymethyl group and a tert-butyl ester moiety makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The structural motif of Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate is derived from bicyclo[1.1.1]pentane, a scaffold that is known for its rigidity and conformational stability. This structural feature is particularly appealing in medicinal chemistry, as it allows for the creation of molecules with precise three-dimensional shapes, which can be critical for binding to biological targets such as enzymes and receptors. The hydroxymethyl group introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in the development of bicyclic compounds for their potential applications in drug discovery. The< strong>Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate has been studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Preliminary studies suggest that this compound may exhibit neuroprotective effects, making it a promising candidate for further investigation.

The synthesis of Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate involves a series of well-established organic reactions, including cyclization and esterification processes. The tert-butyl ester group provides stability to the molecule while also serving as a handle for subsequent modifications. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the key advantages of using Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate as a building block is its flexibility in designing molecular structures with specific biological activities. For instance, modifications at the hydroxymethyl group can lead to the formation of ether or thioether derivatives, which have been shown to interact with biological targets in unique ways. Additionally, the presence of the tert-butyl group can influence the solubility and metabolic stability of the compound, factors that are crucial for its efficacy as a drug.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate interacts with biological systems. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing valuable guidance for structure-activity relationship (SAR) studies. These computational approaches complement experimental investigations, allowing researchers to design more effective derivatives with higher precision.

The pharmaceutical industry has been particularly interested in exploring the potential of bicyclic esters like Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate for treating a variety of diseases. Clinical trials have been conducted to evaluate its efficacy in conditions such as Alzheimer's disease and Parkinson's disease, where neuroprotective agents are urgently needed. While more research is required to fully understand its therapeutic potential, these early findings are encouraging and warrant further investigation.

In conclusion, Tert-butyl 3-(hydroxymethyl)bicyclo[1.1.1]pentane-1-carboxylate (CAS No. 138732-32-8) represents an intriguing compound with significant promise in medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable tool for researchers seeking to develop novel therapeutic agents targeting various diseases.